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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides an in-depth technical guide on the physicochemical
properties of methyl hept-2-ynoate, with a primary focus on its density. It includes a
compilation of key physical data, detailed experimental protocols for property determination
and synthesis, and logical workflows for its characterization. This guide is intended to serve as
a comprehensive resource for professionals in research, development, and quality control.

Introduction

Methyl hept-2-ynoate (CAS No: 18937-78-5) is an organic compound classified as both an
alkyne and a methyl ester.[1] Its molecular structure, featuring a terminal alkyne functional
group, imparts specific reactivity that makes it a valuable intermediate in organic synthesis.[1]
With the molecular formula CsH1202, this compound is typically a colorless to pale yellow liquid.
[1][2][3] It is recognized for its fruity odor and finds applications in the flavor and fragrance
industry, as well as serving as a building block for more complex molecules.[1][2] An accurate
understanding of its physical properties, particularly density, is critical for its application in
stoichiometric calculations, process design, and quality assurance.

Physicochemical Data

The fundamental physical and chemical properties of methyl hept-2-ynoate are summarized
below. This data is essential for handling, storage, and application in a laboratory or industrial
setting.
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Table 1: Key Physicochemical Properties of Methyl hept-2-ynoate

Property Value Reference
Density 0.951 g/cm? [2]

CAS Number 18937-78-5 [1]121141[5]
Molecular Formula CsH1202 [L1121[31[4115]
Molecular Weight 140.18 g/mol [2][41[5]
Boiling Point 205.1°C at 760 mmHg [2]

Flash Point 76.9°C [2]
Refractive Index 1.44 [2]

Vapor Pressure 0.255 mmHg at 25°C [2]

IUPAC Name Methyl hept-2-ynoate [5]

2-Heptynoic acid, methyl ester;
Synonyms
Methyl 2-heptynate

[1112](31[4]

Experimental Protocols

Detailed and reproducible experimental methods are crucial for verifying the properties of

chemical compounds. The following sections describe standard protocols for density

determination and a representative synthesis method.

Protocol for Density Determination using a Pychometer

This protocol outlines the standard procedure for accurately measuring the density of a liquid

sample like methyl hept-2-ynoate.

Objective: To determine the density of methyl hept-2-ynoate at a specified temperature.

Materials:

o Methyl hept-2-ynoate sample
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Pycnometer (Gay-Lussac type, 10 mL or 25 mL)
Analytical balance (readable to +0.0001 g)
Thermostatic water bath

Deionized water, recently boiled and cooled
Acetone (for cleaning)

Lint-free tissue

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with acetone and dry
it completely.

Mass of Empty Pycnometer: Weigh the clean, dry pycnometer with its stopper on the
analytical balance. Record this mass as ma.

Calibration with Deionized Water: Fill the pycnometer with deionized water. Insert the
stopper, allowing excess water to exit through the capillary.

Thermal Equilibration: Place the filled pycnometer in the thermostatic water bath set to a
standard temperature (e.g., 20°C or 25°C) for 20 minutes to allow the contents to reach
thermal equilibrium.

Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully wipe the
exterior dry with a lint-free tissue, and weigh it. Record this mass as ma.

Sample Measurement: Empty and dry the pycnometer. Fill it with the methyl hept-2-ynoate
sample, insert the stopper, and repeat steps 4 and 5. Record the mass of the pycnometer
filled with the sample as ms.

Calculation:

o Mass of water: m_water = mz - m:
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o Mass of sample: m_sample = msz - mz

o Volume of pycnometer (V): V =m_water / p_water (where p_water is the known density of
water at the experimental temperature).

o Density of sample (p_sample): p_sample = m_sample / V

Protocol for Synthesis: Fischer Esterification of 2-
Heptynoic Acid

This protocol describes a general method for the synthesis of methyl hept-2-ynoate from its
corresponding carboxylic acid.

Objective: To synthesize methyl hept-2-ynoate via acid-catalyzed esterification.
Materials:

¢ 2-Heptynoic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated, catalytic amount)

o Saturated sodium bicarbonate solution

¢ Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

» Organic solvents for extraction (e.g., diethyl ether)

» Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-heptynoic acid in an excess of
anhydrous methanol (e.g., 5-10 molar equivalents).
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» Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of
concentrated sulfuric acid (e.g., 1-2% of the acid moles).

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 2-4 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Work-up: After cooling to room temperature, remove most of the methanol using a rotary
evaporator.

o Extraction: Dilute the residue with diethyl ether and transfer to a separatory funnel. Wash the
organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize
the acid catalyst), and finally with brine.

e Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate the filtrate under reduced pressure to yield the crude methyl hept-2-ynoate.

 Purification: Purify the crude product by vacuum distillation to obtain pure methyl hept-2-
ynoate.

Workflow and Data Visualization

Visual diagrams are provided to illustrate key workflows and relationships relevant to the
analysis of methyl hept-2-ynoate.

Synthesis and Characterization Workflow

The following diagram outlines the logical flow from starting materials to a fully characterized
final product.
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Figure 1: General Workflow for Synthesis and Characterization

Click to download full resolution via product page

Figure 1: General Workflow for Synthesis and Characterization.

Relationship of Molecular Structure to Physicochemical
Properties
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This diagram illustrates how the molecular structure of methyl hept-2-ynoate influences its key
physical properties.

Methyl hept-2-ynoate Structure
CsH1202

C=C Triple Bond determines overall Methyl Ester Group Butyl Chain
(Alkyne Group) (-COOCH:Ss) (-CaHo)
influences contributes to %I‘uences /nﬂuenceswms
Chemical Reactivity Density (0.951 g/cm3) Boiling Point (205.1 °C) Solubility
(Site of Addition Reactions) (Intermolecular Forces) (van der Waals, Dipole-Dipole) (Limited in Water)

Figure 2: Structure-Property Relationships

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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